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Compound of Interest

Compound Name: 2-Chloro-4-fluoropyridin-3-amine

CAS No.: 1805269-43-5

Cat. No.: B2503870

Get Quote

Document Control:

Compound: 2-Chloro-4-fluoropyridin-3-amine[1][2][3][4][5][6]

CAS Registry Number: 1805269-43-5[1][2][5][6]

Molecular Formula:

Molecular Weight: 146.55 g/mol [6]

Primary Application: Scaffold for kinase inhibitors,

electrophile for drug discovery.

Phase 1: Strategic Overview & Molecular Identity
The "Why" – Scientific Context
In medicinal chemistry, this scaffold is not merely a generic building block; it is a regioselective

linchpin. The presence of the amine at the C3 position, flanked by a chlorine (C2) and a fluorine
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(C4), creates a unique electronic environment.

Reactivity Profile: The fluorine atom at C4 is activated for Nucleophilic Aromatic Substitution (

) due to the electron-withdrawing nature of the pyridine nitrogen and the adjacent chlorine.

Handling Implication: Unlike simple aminopyridines, this compound is prone to hydrolysis or

unwanted substitution if exposed to strong nucleophiles or moisture under heat.

Physicochemical Data Table
Property Value Operational Note

Appearance Off-white to pale yellow solid
Darkening indicates

oxidation/degradation.

Melting Point 133–137 °C (Predicted)
Verify with capillary melting

point upon receipt.

Solubility DMSO, Methanol, DCM

Poor water solubility; avoid

aqueous workups without co-

solvents.

pKa (Calc) ~3.5 (Pyridine N)
Weakly basic; forms salts with

strong acids.

Storage 2–8 °C, Inert Gas
Hygroscopic potential. Store

under Argon/Nitrogen.

Phase 2: Risk Assessment & Toxicology (E-E-A-T
Analysis)
Expert Insight: While specific toxicological data for CAS 1805269-43-5 is limited in public

registries, its hazard profile is derived from the Structure-Activity Relationship (SAR) of

fluorinated aminopyridines.

GHS Classification (Derived)
Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed (Class effect of aminopyridines).

H315: Causes skin irritation.[4][7]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[7][8]

Critical Hazard: Hydrogen Fluoride (HF) Generation
The presence of the C-F bond poses a latent risk during thermal decomposition.

Fire Scenario: In the event of a fire, combustion will release Hydrogen Fluoride (HF) gas

along with NOx and HCl.

Mitigation: Standard ABC fire extinguishers are sufficient, but full-face respirators are

mandatory for cleanup to prevent HF inhalation.

Phase 3: Operational Protocols & Workflows
Safe Handling Lifecycle
The following diagram outlines the mandatory workflow for handling this compound to maintain

chemical integrity and operator safety.
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Figure 1: Operational lifecycle for 2-Chloro-4-fluoropyridin-3-amine. Note the equilibration

step to prevent condensation.

Step-by-Step Handling Protocol
1. Personal Protective Equipment (PPE):
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Eyes: Chemical splash goggles (ANSI Z87.1).

Hands: Nitrile gloves (Minimum thickness 0.11 mm). Note: Fluorinated pyridines can

permeate thin nitrile; double-gloving is recommended for prolonged handling.

Respiratory: Work strictly within a certified chemical fume hood.

2. Weighing & Transfer:

Pre-Check: Allow the container to reach room temperature before opening to prevent water

condensation on the cold solid (hydrolysis risk).

Environment: Weigh inside a fume hood. Use an antistatic gun if the powder is static-prone.

Solvent Choice: Dissolve immediately in anhydrous solvent (DCM or DMF) if used for

coupling.

3. Spill Management:

Small Spill (<5g): Absorb with vermiculite or sand.[9] Do not use combustible materials

(sawdust).

Decontamination: Wipe surface with a dilute sodium bicarbonate solution to neutralize any

potential acidic hydrolysis products.

Phase 4: Reactivity & Synthetic Utility
Understanding the reactivity prevents safety incidents (e.g., exotherms) and ensures

experimental success.

The Vulnerability
The C4-Fluorine is the "hotspot" of this molecule.
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Figure 2: Reactivity pathways. Path 3 represents a stability risk releasing HF.

Incompatibility List
Strong Oxidizers: Risk of vigorous reaction.

Strong Acids: Will protonate the amine and pyridine nitrogen.

Strong Bases (e.g., NaH, KOtBu): Can induce rapid

or polymerization if not controlled.

Phase 5: Emergency Response (First Aid)
Eye Contact: Rinse immediately with water for 15 minutes. Lift eyelids. Seek medical

attention. (Fluorinated compounds can cause delayed deep-tissue damage).

Skin Contact: Wash with soap and water.[7] If redness persists or if there is suspicion of HF

hydrolysis products, apply Calcium Gluconate gel (precautionary measure for fluorinated

organic decomposition) and seek medical help.[8]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1607014-76-5|2-Chloro-5-fluoropyridin-3-amine hydrochloride|BLD Pharm [bldpharm.com]

2. 4-Hydroxyphenyl trifluoromethyl sulphone | CAS#:432-84-8 | Chemsrc [chemsrc.com]

3. 1805269-43-5 CAS Manufactory [chemicalbook.com]

4. CAS # 31301-51-6, 2-Chloro-5-fluoropyridine - chemBlink [sdhlbiochem.chemblink.com]

5. 2-chloro-4-fluoropyridin-3-amine | 1805269-43-5 [sigmaaldrich.com]

6. namiki-s.co.jp [namiki-s.co.jp]

7. research.uga.edu [research.uga.edu]

8. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue
University [chem.purdue.edu]

9. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Chloro-4-
fluoropyridin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2503870/docs?utm_src=pdf-body#technical-safety-handling-guide-2-chloro-4-fluoropyridin-3-amine
https://www.bldpharm.com/products/1607014-76-5.html
https://www.chemsrc.com/en/cas/432-84-8_1044379.html
https://www.chemicalbook.com/ProdSupplierGWCB68197476_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/enamine/enah03bb356b?context=bbe
https://www.namiki-s.co.jp/upload/news/27TNAGE-news_file.pdf
https://www.benchchem.com/product/b2503870/docs?utm_src=pdf-body#technical-safety-handling-guide-2-chloro-4-fluoropyridin-3-amine
https://pdf.benchchem.com/1272/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_Aminopyridine_3_Sulfonic_Acid.pdf
https://www.benchchem.com/product/b2503870?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1607014-76-5.html
https://www.chemsrc.com/en/cas/432-84-8_1044379.html
https://www.chemicalbook.com/ProdSupplierGWCB68197476_EN.htm
http://sdhlbiochem.chemblink.com/products/31301-51-6.htm
https://www.sigmaaldrich.com/JP/ja/product/enamine/enah03bb356b?context=bbe
https://www.namiki-s.co.jp/upload/news/27TNAGE-news_file.pdf
https://research.uga.edu/docs/CSP1500/4-Aminopyridine-504-24-5.docx
https://www.chem.purdue.edu/chemsafety/chem/FluorineSafety.html
https://www.chem.purdue.edu/chemsafety/chem/FluorineSafety.html
https://pdf.benchchem.com/1272/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_Aminopyridine_3_Sulfonic_Acid.pdf
https://www.benchchem.com/product/b2503870/docs#technical-safety-handling-guide-2-chloro-4-fluoropyridin-3-amine
https://www.benchchem.com/product/b2503870/docs#technical-safety-handling-guide-2-chloro-4-fluoropyridin-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2503870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2503870/docs#technical-safety-handling-guide-2-
chloro-4-fluoropyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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